Cas no 943820-89-1 (5-(furan-2-yl)-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)isoxazole-3-carboxamide)

• Product Name: 5-(furan-2-yl)-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)isoxazole-3-carboxamide
• CAS No: 943820-89-1
• MF: C₁₄H₁₄N₄O₃
• MW: 286.285962581635
• CID: 6180075
• PubChem ID: 24739929
• Update Time: 2025-06-13

5-(furan-2-yl)-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)isoxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(furan-2-yl)-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)isoxazole-3-carboxamide
• SCHEMBL1177630
• AKOS024528484
• 943820-89-1
• F5959-0108
• 5-(furan-2-yl)-N-[2-(2-methylimidazol-1-yl)ethyl]-1,2-oxazole-3-carboxamide

• Inchi： 1S/C14H14N4O3/c1-10-15-4-6-18(10)7-5-16-14(19)11-9-13(21-17-11)12-3-2-8-20-12/h2-4,6,8-9H,5,7H2,1H3,(H,16,19)
• InChI Key： IVMGUMDUKXGYCI-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=CC(C(NCCN2C=CN=C2C)=O)=N1

Computed Properties

• Exact Mass: 286.10659032g/mol
• Monoisotopic Mass: 286.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-(furan-2-yl)-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)isoxazole-3-carboxamide

Comprehensive Overview of 5-(furan-2-yl)-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)isoxazole-3-carboxamide (CAS No. 943820-89-1)

5-(furan-2-yl)-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)isoxazole-3-carboxamide (CAS No. 943820-89-1) is a structurally complex heterocyclic compound that has garnered significant attention in medicinal chemistry and pharmaceutical research. This molecule combines a furan ring, an isoxazole core, and an imidazole moiety, making it a versatile scaffold for drug discovery. Its unique architecture has prompted investigations into its potential applications, particularly in targeting enzyme inhibition and modulating biological pathways.

The compound's isoxazole-3-carboxamide backbone is a critical feature, as it is often associated with bioactive molecules exhibiting anti-inflammatory, antimicrobial, and anticancer properties. Researchers have explored its interactions with proteins such as kinases and receptors, leveraging its heterocyclic diversity. The presence of the furan-2-yl group further enhances its binding affinity, while the 2-methyl-1H-imidazol-1-yl ethyl side chain contributes to its solubility and pharmacokinetic profile.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment strategies. 5-(furan-2-yl)-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)isoxazole-3-carboxamide aligns with this trend, as its modular design allows for structural optimization to improve efficacy and reduce off-target effects. Computational modeling and high-throughput screening have identified this compound as a promising candidate for further development.

One of the most searched questions in the field is: "What are the potential therapeutic applications of isoxazole derivatives?" This compound's isoxazole core is a key focus, as it is known to participate in hydrogen bonding and π-π stacking interactions, which are crucial for drug-receptor binding. Additionally, the imidazole moiety is frequently discussed in forums and research papers due to its role in enhancing metabolic stability and bioavailability.

From a synthetic chemistry perspective, the preparation of 5-(furan-2-yl)-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)isoxazole-3-carboxamide involves multi-step organic transformations, including condensation and cyclization reactions. Researchers often optimize reaction conditions to achieve higher yields and purity, addressing common challenges such as regioselectivity and byproduct formation. The compound's CAS No. 943820-89-1 serves as a unique identifier in chemical databases, facilitating literature searches and patent reviews.

Another trending topic in pharmaceutical research is the exploration of furan-containing compounds for their diverse biological activities. The furan-2-yl group in this molecule has been linked to antioxidant and antimicrobial effects, making it a valuable component in drug design. Furthermore, the integration of imidazole rings—a hallmark of many FDA-approved drugs—underscores the compound's potential for clinical translation.

In conclusion, 5-(furan-2-yl)-N-(2-(2-methyl-1H-imidazol-1-yl)ethyl)isoxazole-3-carboxamide represents a compelling case study in modern drug development. Its intricate structure, combined with its heterocyclic richness, positions it as a molecule of interest for addressing unmet medical needs. As the scientific community continues to unravel its mechanisms of action, this compound may pave the way for innovative therapies in oncology, immunology, and beyond.